2-[(4-Chloro-1,2,5-thiadiazol-3-yl)(methyl)amino]ethanol

• IUPAC Name: 2-[(4-chloro-1,2,5-thiadiazol-3-yl)-methylamino]ethanol
• InChI: InChI=1S/C5H8ClN3OS/c1-9(2-3-10)5-4(6)7-11-8-5/h10H,2-3H2,1H3
• InChI Key: WEJOQMYKEIAUSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=NSN=C1Cl
• Molecular Formula: C5H8ClN3OS
• DSSTOX Substance ID: DTXSID70378187
• Molecular Weight: 193.66 g/mol
• CAS RN: 877802-01-2

Description

“2-[(4-Chloro-1,2,5-thiadiazol-3-yl)(methyl)amino]ethanol” is a chemical compound with the CAS Number: 877802-01-2. It has a molecular weight of 193.66 and its IUPAC name is 2-[(4-chloro-1,2,5-thiadiazol-3-yl)(methyl)amino]ethanol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H8ClN3OS/c1-9(2-3-10)5-4(6)7-11-8-5/h10H,2-3H2,1H3. This indicates that the compound contains carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), oxygen (O), and sulfur (S) atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

• Antimicrobial Agents : A study synthesized formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, showing moderate antimicrobial activity against bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).

• Antibacterial Properties : Another research focused on the synthesis of 2-substituted-6-(4-methyl-6-substitutedcinnoline-3-yl)imidazo[2,1-b][1,3,4] thiadiazoles and evaluated their antibacterial properties against gram-positive and gram-negative bacteria (Jakhar & Makrandi, 2010).

• Condensation Reactions : A study examined the condensation of 3-substituted 5-phenyl-1,2-dithiolylium salts with 2-amino-N-heterocycles, yielding yellow and orange compounds, important for understanding molecular interactions (Mitchell & Reid, 1982).

• Antioxidant Derivatives : Research on the synthesis of new derivatives of 1,3,4-thiadiazole and 1,3,4-oxadiazole on cyclic imides revealed the creation of compounds with potential antioxidant effects (Al-Haidari & Al-Tamimi, 2021).

• Lipophilicity in Antiproliferative Agents : A study investigated the lipophilicity of antiproliferative active 4-(5-amino-1,3,4-thiadiazol-2-yl)benzene-1,3-diols, which is crucial in drug design (Niewiadomy, Skrzypek, Matysiak, & Studziński, 2010).

Mechanism of Action

Target of Action

Thiadiazole derivatives have been reported to interact with various molecular targets such as carbonic anhydrase, abl kinase, glutaminase, inosine monophosphate dehydrogenase, heat shock protein 90, lipoxygenase, kinesin spindle protein, histone deacetylase, and topoisomerase ii .

Mode of Action

It’s worth noting that thiadiazole derivatives have been found to inhibit urease, an enzyme that catalyzes the conversion of urea to ammonia and carbon dioxide . This inhibition is achieved by the compound interacting with the active site of the urease enzyme .

Biochemical Pathways

The inhibition of urease by thiadiazole derivatives can affect the urea cycle, leading to a decrease in ph, which is essential for the survival of certain bacteria .

Pharmacokinetics

The compound’s molecular weight (19366) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

The inhibition of urease by thiadiazole derivatives can lead to a decrease in ph, which can affect the survival of certain bacteria .